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Compound of Interest

Compound Name: Ethyl orange

Cat. No.: B11956848

An In-depth Technical Guide to Ethyl Orange

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of ethyl orange, a versatile azo dye widely used as a pH indicator in various
scientific and industrial fields.

Chemical Structure and Properties

Ethyl orange, systematically known as sodium 4-[[4-
(diethylamino)phenyl]diazenyl]lbenzenesulfonate, is an organic azo compound.[1][2] Its
structure features a central azo (-N=N-) bridge connecting a diethylaminophenyl group and a
benzenesulfonic acid group. This conjugated system is responsible for its characteristic color
and its utility as a pH indicator.

Physicochemical Properties

The key physicochemical properties of ethyl orange sodium salt are summarized in the table
below, providing a ready reference for laboratory and research applications.
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Property Value References
sodium;4-[[4-

IUPAC Name (diethylamino)phenyl]diazenyl] [3]
benzenesulfonate
4-(4-

Synonyms Diethylaminophenylazo)benze [4][5]
nesulfonic acid sodium salt

CAS Number 62758-12-7 [4]

Molecular Formula Ci16H18N3NaOsS [2][4]

Molecular Weight 355.39 g/mol [2][4]

Appearance Orange powder [4]

Melting Point >300°C [6]

Boiling Point Decomposes [7]

N Very soluble in water; very

Solubility ] ) [6]
slightly soluble in ethanol.

Amax 474 nm [5]

pH Indicator Properties

Ethyl orange is a widely used acid-base indicator due to its distinct color change over a

specific pH range.[8] The underlying principle of its function as a pH indicator is based on the

change in its chemical structure with varying hydrogen ion concentrations.[9] In acidic

solutions, the molecule is protonated, leading to a shift in its electron distribution and,

consequently, its light absorption properties.
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pKa 4.34 (at 25°C) [6]

pH Transition Range 3.0-438 [1][5]

Color in Acidic Solution Red [1][10]

Color in Basic Solution Yellow/Orange [1][10]

Molecular Structure and pH-Dependent Equilibrium

The change in color of ethyl orange is a direct consequence of a structural transformation
between its benzenoid and quinonoid forms, which are in equilibrium. This equilibrium is
sensitive to the pH of the solution.

Figure 1: pH-Dependent Equilibrium of Ethyl Orange.

In acidic conditions, the quinonoid structure predominates, which absorbs light in the blue-
green region of the spectrum, appearing red to the observer. Conversely, in basic conditions,
the benzenoid form is favored, which absorbs light at a shorter wavelength, appearing yellow-
orange.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of ethyl orange are not readily
available in the provided search results, a general procedure for its use in acid-base titrations
can be outlined.

Preparation of Ethyl Orange Indicator Solution

A typical indicator solution is prepared by dissolving a small amount of ethyl orange powder in
deionized water.

o Materials: Ethyl orange sodium salt powder, deionized water, volumetric flask, weighing
balance.

e Procedure:
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o Weigh approximately 0.1 g of ethyl orange sodium salt.
o Dissolve the powder in 100 mL of deionized water in a volumetric flask.

o Mix thoroughly until the solid is completely dissolved. The resulting solution should be a
clear orange color.

Acid-Base Titration Using Ethyl Orange

Ethyl orange is particularly suitable for titrations involving a strong acid and a weak base.[7]

o Materials: Burette, pipette, conical flask, analyte (e.g., weak base), titrant (e.g., strong acid),
ethyl orange indicator solution.

e Procedure:
o Rinse the burette with the titrant and the pipette with the analyte solution.
o Pipette a known volume of the analyte into the conical flask.

o Add 2-3 drops of the ethyl orange indicator solution to the conical flask. The solution
should turn yellow-orange.

o Fill the burette with the titrant and record the initial volume.
o Slowly add the titrant to the analyte, swirling the flask continuously.

o The endpoint is reached when the solution undergoes a sharp color change from yellow-
orange to red.

o Record the final volume of the titrant and calculate the concentration of the analyte.

Experimental Workflow

The logical flow of a typical acid-base titration experiment utilizing ethyl orange as an indicator
is depicted below.
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Figure 2: Workflow for Acid-Base Titration with Ethyl Orange.
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Applications

Ethyl orange is a versatile chemical with applications extending beyond its role as a pH
indicator.

o Analytical Chemistry: Its primary use is as an indicator in acid-base titrations, particularly for
strong acid-weak base and strong acid-strong base titrations.[4][8]

o Textile Industry: It is employed as a dye for textiles, imparting a vibrant orange color.[4]

» Biological Research: In some instances, it can be used as a staining agent in microscopy to
help visualize cellular components.[4]

o Other Industrial Applications: Ethyl orange finds use in the manufacturing of inks and in the
printing industry.[10] It has also been utilized in environmental monitoring for the detection of
certain pollutants.[4]

Safety and Handling

Ethyl orange should be handled with appropriate laboratory safety precautions. It is advisable
to wear personal protective equipment, including gloves and safety glasses. Store the
compound in a cool, dry place at room temperature.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB7101186_EN.htm
https://en.wikipedia.org/wiki/Methyl_orange
https://chemicalnote.com/acid-base-indicators-mechanism-and-selection-of-indicator/
https://www.uomus.edu.iq/img/lectures21/MUCLecture_2023_1131895.pdf
https://gspchem.com/products/ethyl-orange/
https://www.benchchem.com/product/b11956848#ethyl-orange-chemical-structure-and-properties
https://www.benchchem.com/product/b11956848#ethyl-orange-chemical-structure-and-properties
https://www.benchchem.com/product/b11956848#ethyl-orange-chemical-structure-and-properties
https://www.benchchem.com/product/b11956848#ethyl-orange-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11956848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11956848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

